17-(4-ET-1,5-DIMETHYL-HEX-2-ENYL)-10,13-DIMETHYL-CYCLOPENTA(A)PHENANTHREN-3-OL
Overview
Description
(22E)-Stigmasta-5,22-dien-3-beta-OL is a natural product found in Calotropis procera with data available.
Scientific Research Applications
Antimicrobial and Cytotoxic Activities : A study synthesized polyamine conjugates with stigmasterol, a compound closely related to (22E)-Stigmasta-5,22-dien-3-beta-OL, and found significant antimicrobial activity against Staphylococcus aureus and cytotoxic activity on human T-lymphoblastic leukemia cells and normal human fibroblasts (Vida et al., 2012).
Chemical Reaction Pathways : Research on the singlet-oxygen ene reaction with 3β-substituted stigmastanes, including (22E)-Stigmasta-5,22-dien-3-beta-OL derivatives, elucidated alternative pathways for the classical Schenck rearrangement, providing insights into sterol chemistry (Ponce et al., 2000).
Metabolic Processing in Organisms : A study on the metabolism of sterols in Tetrahymena pyriformis identified the conversion pathways for ergosta-5,24(28)-dien-3β-ol and stigmasta-5,trans-24(28)-dien-3β-ol, which is structurally similar to (22E)-Stigmasta-5,22-dien-3-beta-OL (Nes et al., 1971).
Natural Occurrence and Toxicity Studies : A study discovered stigmasta-5,22-dien-3-β-ol in the bark stem of Melochia Umbellata and evaluated its toxicity, finding weak toxicity against shrimp larvae (Usman et al., 2020).
Biomarker Potential in Marine Studies : An analysis of sterols in harmful algal blooms found (22E)-Stigmasta-5,22-dien-3-beta-OL among the major sterol components in certain algae, suggesting its potential as a biomarker in marine biogeochemical studies (Geng et al., 2017).
Properties
IUPAC Name |
17-[(E)-5-ethyl-6-methylhept-3-en-2-yl]-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C29H48O/c1-7-21(19(2)3)9-8-20(4)25-12-13-26-24-11-10-22-18-23(30)14-16-28(22,5)27(24)15-17-29(25,26)6/h8-10,19-21,23-27,30H,7,11-18H2,1-6H3/b9-8+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HCXVJBMSMIARIN-CMDGGOBGSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C=CC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)O)C)C)C(C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCC(/C=C/C(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)O)C)C)C(C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C29H48O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
412.7 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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